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Compound of Interest

Sodium 4-bromobutane-1-
Compound Name:

sulphonate

Cat. No.: B3053404

Researchers, scientists, and drug development professionals must exercise extreme caution
when handling Sodium 4-bromobutane-1-sulphonate, as detailed safety information,
including a comprehensive Safety Data Sheet (SDS), is not readily available in public domains.
The following guidance is based on general principles for handling potentially hazardous
sulfonate compounds and alkylating agents. This information is not a substitute for a
substance-specific SDS and a thorough risk assessment should be conducted before any
handling.

Summary of Known Information

While a specific, detailed Safety Data Sheet (SDS) for Sodium 4-bromobutane-1-sulphonate
(CAS Number: 53535-08-3) is not available through public search domains, the following
information has been compiled from supplier websites and chemical databases. It is critical to
note the absence of comprehensive toxicological and hazard data.
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Property Value

Chemical Name Sodium 4-bromobutane-1-sulphonate

CAS Number 53535-08-3

Molecular Formula C4HsBrNaOsS

Molecular Weight 239.06 g/mol

Physical Appearance Solid

Known Hazards Data not available. Assumed to be harmful.
Storage Temperature 2-8°C

Personal Protective Equipment (PPE) - General
Recommendations

Due to the lack of specific data, a conservative approach to PPE is mandatory. The following
table outlines the recommended PPE for handling Sodium 4-bromobutane-1-sulphonate,
assuming it is a hazardous substance.
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Body Part Recommended Protection

Chemical-resistant gloves: Nitrile or neoprene
gloves are recommended. Always inspect

Hands gloves for tears or holes before use. Change
gloves frequently and immediately if

contaminated.

Safety glasses with side shields are the

minimum requirement. Chemical safety goggles
Eyes/Face _ _

and a face shield should be worn when there is

a risk of splashing or generation of dust.

Laboratory coat: A standard lab coat should be

Bod worn at all times. For procedures with a higher
ody . . .

risk of exposure, a chemical-resistant apron or

suit is recommended.

Use in a well-ventilated area. If dust or aerosols
may be generated, a NIOSH-approved
respirator with an appropriate cartridge for
Respiratory organic vapors and particulates should be used.
All respiratory protection should be used in
accordance with a comprehensive respiratory

protection program.

Operational and Disposal Plans

Handling Procedures:

o Engineering Controls: All handling of Sodium 4-bromobutane-1-sulphonate should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
areas where the chemical is handled. Wash hands thoroughly after handling.

¢ Spill Management: In the event of a spill, evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill with an inert, non-combustible material (e.g.,
sand, vermiculite) and place it in a sealed container for disposal.
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Disposal Plan:

o Waste Characterization: All waste containing Sodium 4-bromobutane-1-sulphonate must
be treated as hazardous waste.

» Containerization: Collect waste in clearly labeled, sealed, and compatible containers.

» Disposal Route: Dispose of all chemical waste through your institution's designated
hazardous waste disposal program, in accordance with all local, state, and federal
regulations. Do not dispose of this chemical down the drain or in regular trash.

Logical Workflow for PPE Selection
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PPE Selection Logic for Handling Sodium 4-bromobutane-1-sulphonate

Hazard Assessment

Start: Handling Sodium 4-bromobutane-1-sulphonate

Assess Risk of Exposure
(Inhalation, Dermal, Eye)

Eye Contact Risk Skin Contact Risk \Body Contact Risk

Personal/Protective Equipment Selection
Eye/Face Protection: Hand Protection: Body Protection: Respiratory Protection:
- Safety Glasses (minimum) - Chemical-Resistant Gloves - Lab Coat - Fume Hood (primary)
- Goggles & Face Shield (splash/dust risk) (Nitrile or Neoprene) - Chemical-Resistant Apron (if needed) - Respirator (if dust/aerosol risk)

Operational Protocol

Proceed with Handling in
Accordance with Protocol

Waste Management

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

« To cite this document: BenchChem. [Essential Safety and Handling Guidelines for Sodium 4-
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[https://www.benchchem.com/product/b3053404#personal-protective-equipment-for-
handling-sodium-4-bromobutane-1-sulphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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